Calcium;sodium;carbonic acid;hydrogen phosphate;fluoride

• CAS No.: 139919-19-0
• Molecular Formula: CH3CaFNaO7P
• Molecular Weight: 240.07 g/mol
• IUPAC Name: calcium;sodium;carbonic acid;hydrogen phosphate;fluoride
• InChI: InChI=1S/CH2O3.Ca.FH.Na.H3O4P/c2-1(3)4;;;;1-5(2,3)4/h(H2,2,3,4);;1H;;(H3,1,2,3,4)/q;+2;;+1;/p-3
• InChI Key: OTROSFBWXRMJKR-UHFFFAOYSA-K
• Canonical SMILES: C(=O)(O)O.OP(=O)([O-])[O-].[F-].[Na+].[Ca+2]

Description

The compound “Calcium; sodium; carbonic acid; hydrogen phosphate; fluoride” is a complex chemical entity that combines several important elements and compounds. Each component plays a crucial role in various chemical and biological processes. This compound is of significant interest due to its diverse applications in fields such as chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of this compound involves several steps, each requiring specific conditions and reagents:

Calcium Fluoride: Calcium fluoride can be synthesized using phosphogypsum and ammonium fluoride.

Calcium Hydrogen Phosphate: This compound is produced by decomposing phosphorite powders with hydrochloric acid to obtain a mixture of phosphoric acid and calcium chloride.

Industrial Production Methods

Industrial production methods for these compounds often involve large-scale chemical processes:

Calcium Fluoride: Industrially, calcium fluoride is produced from phosphogypsum, a by-product of the phosphate fertilizer industry.

Calcium Hydrogen Phosphate: This compound is produced using hydrochloric acid to process phosphorite, followed by neutralization with ammonia.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various chemical reactions, including:

Oxidation and Reduction: Calcium and sodium can participate in redox reactions, altering their oxidation states.

Substitution: Fluoride ions can replace hydroxyl ions in hydroxylapatite, forming fluorapatite.

Common Reagents and Conditions

Common reagents used in these reactions include:

Hydrochloric Acid: Used for decomposing phosphorite powders.

Ammonium Fluoride: Used in the synthesis of calcium fluoride.

Major Products Formed

The major products formed from these reactions include:

Calcium Fluoride: A white crystalline powder.

Calcium Hydrogen Phosphate: A compound used in various industrial applications.

Scientific Research Applications

The compound has numerous scientific research applications:

Chemistry: Used in the synthesis of other chemical compounds and as a reagent in various reactions.

Biology: Plays a role in biological processes such as bone formation and dental health.

Medicine: Used in dental products to prevent cavities and in supplements for bone health.

Industry: Used in the production of fertilizers, glass, and ceramics.

Mechanism of Action

The mechanism of action of this compound involves several pathways:

Fluoride Ions: Fluoride ions replace hydroxyl ions in hydroxylapatite, forming fluorapatite, which is less soluble and more resistant to acid attacks.

Calcium and Phosphate Ions: These ions support remineralization of teeth and bone homeostasis.

Comparison with Similar Compounds

Similar Compounds

Calcium Carbonate: Used in similar applications such as bone health and industrial processes.

Sodium Fluoride: Used in dental products and water fluoridation.

Uniqueness

The uniqueness of this compound lies in its combination of elements, which provides a wide range of applications and benefits. Its ability to form stable compounds like fluorapatite makes it particularly valuable in dental and bone health applications .